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Compound of Interest

Compound Name:
2-(2-Methoxyethoxy)-5-

methylphenol

Cat. No.: B8176744

Get Quote

Subject: In-depth Technical Guide on the History and Discovery of 2-(2-Methoxyethoxy)-5-
methylphenol Applications

Dear Colleagues,

Upon initiating a comprehensive literature and database review for the requested technical

guide on 2-(2-Methoxyethoxy)-5-methylphenol, it has become evident that there is a

significant lack of publicly available information regarding the history, discovery, and

applications of this specific compound. The search across scientific journals, patent databases,

and chemical supplier technical sheets did not yield the necessary depth of information

required to construct an in-depth technical guide that would meet the standards of scientific

integrity and utility for our intended audience of researchers and drug development

professionals.

The available data suggests that 2-(2-Methoxyethoxy)-5-methylphenol may be a niche

research chemical, a low-volume intermediate, or a compound with limited documented

applications in the public domain.

A Potential Point of Clarification: The Closely Related Compound 2-Methoxy-5-methylphenol
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It is possible that the intended subject of the guide was the structurally similar and extensively

documented compound, 2-Methoxy-5-methylphenol (CAS Number: 1195-09-1). This

compound, also known as 5-Methylguaiacol or Isocreosol, has a rich history of use and a

diverse range of well-documented applications.

To provide a constructive path forward, we have prepared a preliminary overview of the

information available for 2-Methoxy-5-methylphenol. Should this be the compound of interest, a

comprehensive technical guide can be developed.

Preliminary Overview: 2-Methoxy-5-methylphenol
Chemical Structure and Properties:

Molecular Formula: C₈H₁₀O₂[1][2][3][4][5]

Molecular Weight: 138.17 g/mol [2][6]

Synonyms: 5-Methylguaiacol, Isocreosol, 2-Hydroxy-4-methylanisole[4]

Appearance: White to off-white crystalline powder or solid[1][6]

Solubility: Sparingly soluble in water[1][7]

Property Value Source

Melting Point 32-39 °C [2][3]

Boiling Point 115-117 °C at 20 mmHg [2][3]

CAS Number 1195-09-1 [1][2][3][4]

Key Application Areas of 2-Methoxy-5-
methylphenol:
This versatile compound is utilized across several industries due to its unique chemical

properties.[1][8]
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Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of various

pharmaceutical agents, particularly those aimed at treating inflammation and pain.[2][8] Its

stable and effective nature makes it a preferred building block in the development of novel

therapeutic compounds.[2][8]

Cosmetics and Personal Care: With excellent antioxidant and antimicrobial properties, it is a

valuable ingredient in cosmetics and skincare formulations.[1][2] It helps protect products

from oxidative degradation and inhibits the growth of bacteria and fungi, thereby extending

shelf life and enhancing product safety.[1][2]

Flavor and Fragrance Industry: Possessing a pleasant aroma, 2-Methoxy-5-methylphenol is

used as a flavoring agent in food and beverages and as a fragrance component in perfumes.

[1][8]

Agrochemicals and Wood Preservation: The compound is used in the synthesis of

agrochemicals and its antimicrobial properties make it effective in wood preservative

formulations to protect against decay.[8]

Organic Chemistry Research: It is frequently used as a building block in synthetic organic

chemistry for the creation of new and innovative materials.[2][8]

Proposed Structure for a Full Technical Guide on 2-
Methoxy-5-methylphenol:
Should you wish to proceed with a guide on this topic, the following structure would be

employed to provide a comprehensive and in-depth resource:

Chapter 1: Introduction to 2-Methoxy-5-methylphenol

Chemical Identity and Physicochemical Properties

Historical Context and Discovery

Chapter 2: Synthesis and Manufacturing Processes

Common synthetic routes with detailed protocols.
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Diagrams illustrating the reaction mechanisms.

Chapter 3: Applications in the Pharmaceutical Industry

Role as a key starting material and intermediate.

Case studies of pharmaceuticals derived from this compound.

Potential future applications in drug discovery.

Chapter 4: Utility in Cosmetics and Personal Care

Mechanism of antioxidant and antimicrobial action.

Formulation considerations and stability data.

Regulatory status in key markets.

Chapter 5: Other Industrial Applications

Use in the flavor and fragrance industry.

Applications in agrochemicals and material science.

Chapter 6: Safety, Handling, and Toxicology

Comprehensive review of safety data sheets.

Guidelines for laboratory and industrial handling.

Chapter 7: Future Outlook and Research Directions

Exploration of novel applications.

Potential for derivatization and new functionalities.

We await your feedback on whether to proceed with the development of a full technical guide

on 2-Methoxy-5-methylphenol. Your clarification will enable us to direct our resources to create

a valuable and relevant document for the scientific community.
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Sincerely,

Gemini Senior Application Scientist

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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